Cas no 151533-34-5 ((Rac)-Acolbifene)
(Rac)-Acolbifene Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-7-ol,3-(4-hydroxyphenyl)-4-methyl-2-[4-[2-(1-piperidinyl)ethoxy]phenyl]-
- EM 343
- ACOLBIFENE
- rac-Acolbifene
- 2-[4-[2-(1-piperidino)ethoxy]phenyl]-3-(4-hydroxyphenyl)-4-Methyl-7-hydroxy-2H-1-benzopyran
- (Rac)-Acolbifene
-
- Inchi: 1S/C29H31NO4/c1-20-26-14-11-24(32)19-27(26)34-29(28(20)21-5-9-23(31)10-6-21)22-7-12-25(13-8-22)33-18-17-30-15-3-2-4-16-30/h5-14,19,29,31-32H,2-4,15-18H2,1H3
- InChI Key: DUYNJNWVGIWJRI-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)C1C(C2C=CC(=CC=2)O)=C(C)C2C=CC(=CC=2O1)O)CCN1CCCCC1
Computed Properties
- Exact Mass: 457.22543
Experimental Properties
- PSA: 62.16
(Rac)-Acolbifene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A190235-10mg |
rac-Acolbifene |
151533-34-5 | 10mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A190235-100mg |
rac-Acolbifene |
151533-34-5 | 100mg |
$ 1642.00 | 2023-04-19 | ||
| MedChemExpress | HY-16023B-10mM*1mLinDMSO |
(Rac)-Acolbifene |
151533-34-5 | 99.81% | 10mM*1mLinDMSO |
¥1510 | 2023-07-26 | |
| MedChemExpress | HY-16023B-5mg |
(Rac)-Acolbifene |
151533-34-5 | 95.69% | 5mg |
¥1500 | 2024-07-20 | |
| MedChemExpress | HY-16023B-10mg |
(Rac)-Acolbifene |
151533-34-5 | 95.69% | 10mg |
¥2500 | 2024-07-20 | |
| MedChemExpress | HY-16023B-25mg |
(Rac)-Acolbifene |
151533-34-5 | 95.69% | 25mg |
¥5500 | 2024-07-20 | |
| MedChemExpress | HY-16023B-50mg |
(Rac)-Acolbifene |
151533-34-5 | 95.69% | 50mg |
¥8500 | 2024-07-20 | |
| MedChemExpress | HY-16023B-100mg |
(Rac)-Acolbifene |
151533-34-5 | 99.81% | 100mg |
¥12500 | 2023-08-31 | |
| MedChemExpress | HY-16023B-10mM*1 mL in DMSO |
(Rac)-Acolbifene |
151533-34-5 | 95.69% | 10mM*1 mL in DMSO |
¥1510 | 2024-07-20 | |
| TRC | A190235-500mg |
rac-Acolbifene |
151533-34-5 | 500mg |
$ 7600.00 | 2023-09-09 |
(Rac)-Acolbifene Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on (Rac)-Acolbifene
Comprehensive Overview of (Rac)-Acolbifene (CAS No. 151533-34-5): Properties, Applications, and Research Insights
(Rac)-Acolbifene (CAS No. 151533-34-5) is a selective estrogen receptor modulator (SERM) that has garnered significant attention in pharmaceutical research due to its potential therapeutic applications. This compound, a racemic mixture of Acolbifene enantiomers, exhibits unique binding affinity to estrogen receptors, making it a subject of interest for researchers exploring novel treatments for hormone-related conditions. The molecular structure of (Rac)-Acolbifene allows it to interact with estrogen receptors in a tissue-specific manner, which could lead to targeted therapies with fewer side effects compared to traditional hormone treatments.
The chemical properties of (Rac)-Acolbifene include a molecular weight of 563.65 g/mol and a purity standard typically exceeding 98%, as required for research-grade materials. Its solubility profile shows good dissolution in dimethyl sulfoxide (DMSO) and moderate solubility in ethanol, which are important considerations for formulation development. Researchers frequently search for "Acolbifene solubility" and "(Rac)-Acolbifene stability" when designing experiments, as these factors significantly impact bioavailability and storage conditions.
In recent years, scientific interest in (Rac)-Acolbifene has grown alongside increasing focus on personalized medicine and gender-specific therapeutics. The compound's mechanism of action as a SERM compound positions it as a potential candidate for addressing conditions such as breast cancer, osteoporosis, and menopausal symptoms. Current research trends, reflected in search queries like "Acolbifene clinical trials" and "SERM drug development," indicate strong interest in its translational potential from bench to bedside.
The pharmacological profile of (Rac)-Acolbifene demonstrates differential activity in various tissues, a characteristic that makes it particularly valuable for drug development. Unlike traditional estrogen therapies, this compound may offer the benefit of estrogen agonist effects in bone and cardiovascular tissues while acting as an antagonist in breast tissue. This tissue-selective activity has led to research questions such as "how does Acolbifene work" and "Acolbifene vs Tamoxifen" becoming common in scientific literature searches.
From a synthetic chemistry perspective, (Rac)-Acolbifene presents interesting challenges and opportunities. The racemic nature of the compound means researchers must consider stereochemistry in both synthesis and biological evaluation. Recent publications have addressed queries like "Acolbifene synthesis route" and "purification of (Rac)-Acolbifene," reflecting the compound's importance in medicinal chemistry. The development of efficient synthetic pathways remains an active area of investigation, with implications for both research-scale production and potential commercial manufacturing.
Quality control standards for (Rac)-Acolbifene research materials typically require thorough characterization using techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These analytical methods ensure batch-to-batch consistency and verify the compound's identity, addressing common concerns reflected in searches for "Acolbifene purity analysis" and "CAS 151533-34-5 specifications." Proper characterization is particularly crucial for preclinical studies where compound quality can significantly impact research outcomes.
The potential therapeutic applications of (Rac)-Acolbifene continue to expand as researchers uncover new aspects of its biological activity. Recent studies have explored its effects on lipid metabolism and cardiovascular health, responding to growing interest in queries like "Acolbifene and cholesterol" and "SERMs for heart health." These investigations align with broader trends in preventive medicine and the search for multi-functional therapeutic agents that can address multiple health concerns simultaneously.
In the research supply chain, (Rac)-Acolbifene is typically available in milligram to gram quantities for laboratory use, with proper storage recommendations including protection from light and moisture. Researchers often search for "buy (Rac)-Acolbifene" or "CAS 151533-34-5 suppliers" when sourcing materials for their studies. The compound's stability under various conditions remains an important consideration, particularly for long-term research projects requiring consistent material quality.
Future directions for (Rac)-Acolbifene research may include further exploration of its enantiomeric components, as searches for "Acolbifene enantiomers activity" suggest growing interest in chiral separation and individual isomer evaluation. Additionally, formulation development for improved delivery and bioavailability represents another promising avenue, responding to queries about "Acolbifene drug delivery systems." These developments could significantly enhance the compound's therapeutic potential and clinical applicability.
As research into (Rac)-Acolbifene progresses, safety and toxicity profiles remain paramount considerations. While not classified as hazardous, proper laboratory handling procedures are essential, as indicated by searches for "Acolbifene safety data" and "CAS 151533-34-5 handling." These precautions ensure researcher safety and maintain the integrity of experimental results, particularly in studies that may lead to clinical translation.
The intellectual property landscape surrounding (Rac)-Acolbifene reflects its potential value in pharmaceutical development. Patent searches related to "Acolbifene derivatives" and "SERM patent applications" demonstrate ongoing innovation in this chemical space. This competitive environment drives continuous refinement of synthetic methods and exploration of novel analogs with improved pharmacological profiles.
In conclusion, (Rac)-Acolbifene (CAS No. 151533-34-5) represents a fascinating compound at the intersection of medicinal chemistry and endocrinology. Its unique properties as a selective estrogen receptor modulator continue to inspire research across multiple therapeutic areas. As scientific understanding of this compound deepens, addressing common search queries and research questions, (Rac)-Acolbifene may well emerge as an important tool in the development of next-generation hormone therapies with improved safety and efficacy profiles.
151533-34-5 ((Rac)-Acolbifene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)